Cas no 1806905-30-5 (3-(Aminomethyl)-2-cyano-6-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-(Aminomethyl)-2-cyano-6-(difluoromethyl)-4-iodopyridine
• CAS No: 1806905-30-5
• MF: C₈H₆F₂IN₃
• MW: 309.054620265961
• CID: 4877187
• Update Time: 2025-10-24

3-(Aminomethyl)-2-cyano-6-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-cyano-6-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C8H6F2IN3/c9-8(10)6-1-5(11)4(2-12)7(3-13)14-6/h1,8H,2,12H2
• InChI Key： JFECLTVTQOARAJ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=NC(C#N)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-2-cyano-6-(difluoromethyl)-4-iodopyridine

Recent Advances in the Study of 3-(Aminomethyl)-2-cyano-6-(difluoromethyl)-4-iodopyridine (CAS: 1806905-30-5)

The compound 3-(Aminomethyl)-2-cyano-6-(difluoromethyl)-4-iodopyridine (CAS: 1806905-30-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 3-(Aminomethyl)-2-cyano-6-(difluoromethyl)-4-iodopyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, featuring an aminomethyl group, a cyano group, and a difluoromethyl group, makes it a valuable scaffold for the development of bioactive molecules. Researchers have successfully employed this compound in the synthesis of potential kinase inhibitors, demonstrating its utility in targeting various signaling pathways implicated in cancer and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized 3-(Aminomethyl)-2-cyano-6-(difluoromethyl)-4-iodopyridine as a precursor to develop a series of potent and selective JAK2 inhibitors. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against JAK2, a key kinase involved in myeloproliferative disorders. The presence of the difluoromethyl group was found to enhance the metabolic stability of the inhibitors, addressing a common challenge in drug development.

Another notable application of this compound was reported in the field of positron emission tomography (PET) imaging. A research team at a leading pharmaceutical company successfully radiolabeled 3-(Aminomethyl)-2-cyano-6-(difluoromethyl)-4-iodopyridine with fluorine-18, creating a novel PET tracer for imaging neurodegenerative diseases. The tracer demonstrated excellent blood-brain barrier penetration and high target specificity in preclinical models, suggesting its potential for clinical translation.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 3-(Aminomethyl)-2-cyano-6-(difluoromethyl)-4-iodopyridine. A team of organic chemists developed a more efficient and scalable synthetic route, reducing the number of steps from seven to four while maintaining high yield and purity. This improvement is particularly significant for large-scale production and could facilitate further research and development efforts.

Looking ahead, the unique properties of 3-(Aminomethyl)-2-cyano-6-(difluoromethyl)-4-iodopyridine continue to inspire innovative research directions. Current investigations are exploring its potential in covalent inhibitor design, leveraging the reactivity of the cyano and aminomethyl groups. Additionally, computational studies are being conducted to better understand its binding interactions with various biological targets, which could inform the rational design of next-generation therapeutics.

In conclusion, 3-(Aminomethyl)-2-cyano-6-(difluoromethyl)-4-iodopyridine (CAS: 1806905-30-5) represents a promising chemical entity with diverse applications in medicinal chemistry and drug discovery. The recent studies highlighted in this brief demonstrate its potential as a versatile building block for bioactive molecules and imaging agents. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic strategies for challenging diseases.